Cas no 1499412-07-5 (Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester
• CAS No: 1499412-07-5
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 5843368
• PubChem ID: 79381828
• Update Time: 2025-10-17

Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester
• Tert-butyl ethyl(2-hydroxy-2-methylpropyl)carbamate
• CS-0346449
• 1499412-07-5
• tert-butyl n-ethyl-n-(2-hydroxy-2-methylpropyl)carbamate
• SCHEMBL16925564
• EN300-4355267
• AKOS017935343

• Inchi： 1S/C11H23NO3/c1-7-12(8-11(5,6)14)9(13)15-10(2,3)4/h14H,7-8H2,1-6H3
• InChI Key： ZQBHQNDXFIBLLJ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC)CC(O)(C)C

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 0.994±0.06 g/cm3(Predicted)
• Boiling Point: 287.8±19.0 °C(Predicted)
• pka: 14.80±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester

Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester (CAS No. 1499412-07-5)

Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester (CAS No. 1499412-07-5) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structural features, which include an N-ethyl and N-(2-hydroxy-2-methylpropyl) substituent on the carbamic acid moiety, and a 1,1-dimethylethyl ester group. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and other chemical products.

The carbamic acid functional group is known for its ability to form stable amides and esters, which are crucial in the development of drugs with improved pharmacokinetic properties. The presence of the N-ethyl and N-(2-hydroxy-2-methylpropyl) substituents enhances the solubility and bioavailability of the compound, while the 1,1-dimethylethyl ester group provides additional stability and resistance to hydrolysis. These properties make Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester an attractive candidate for use in the synthesis of prodrugs and other pharmaceutical intermediates.

Recent research has highlighted the potential of this compound in various therapeutic areas. For instance, studies have shown that derivatives of Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester exhibit promising anti-inflammatory and analgesic properties. These findings suggest that the compound could be further developed into novel drugs for the treatment of chronic pain and inflammatory conditions. Additionally, its ability to modulate specific biological pathways makes it a valuable tool in drug discovery and development.

In the context of drug delivery systems, Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester has been explored as a prodrug precursor. Prodrugs are inactive compounds that are converted into their active forms within the body through metabolic processes. The unique structure of this compound allows for controlled release of the active drug moiety, thereby improving its therapeutic efficacy and reducing side effects. This approach has been particularly useful in enhancing the delivery of drugs with poor solubility or stability.

The synthesis of Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester involves several well-established chemical reactions. Typically, it is prepared by reacting an appropriate amine with a carbamoyl chloride or isocyanate in the presence of a suitable solvent and catalyst. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, which is an important consideration for both industrial and academic applications.

In addition to its pharmaceutical applications, Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester has found use in other areas of chemistry. For example, it serves as a building block in the synthesis of polymers with unique properties such as high thermal stability and mechanical strength. These polymers have potential applications in materials science and engineering.

The safety profile of Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester is another important aspect to consider. While it is generally considered safe for use in laboratory settings when proper handling procedures are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound.

In conclusion, Carbamic acid, N-ethyl-N-(2-hydroxy-2-methylpropyl)-, 1,1-dimethylethyl ester (CAS No. 1499412-07-5) is a multifaceted compound with a wide range of applications in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and uses, this compound is likely to play an increasingly important role in advancing various fields of science and technology.